Cas no 827340-51-2 (1,1'-Biphenyl, 3,3'-dinitro-4,4'-bis[(phenylmethoxy)methyl]-)

• Product name: 1,1'-Biphenyl, 3,3'-dinitro-4,4'-bis[(phenylmethoxy)methyl]-
• CAS No: 827340-51-2
• MF: C₂₈H₂₄N₂O₆
• MW: 484.499967575073
• CID: 684441
• PubChem ID: 71417484

1,1'-Biphenyl, 3,3'-dinitro-4,4'-bis[(phenylmethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 3,3'-dinitro-4,4'-bis[(phenylmethoxy)methyl]-
• 2-nitro-4-[3-nitro-4-(phenylmethoxymethyl)phenyl]-1-(phenylmethoxymethyl)benzene
• 4,4'-Bis[(benzyloxy)methyl]-3,3'-dinitro-1,1'-biphenyl
• 827340-51-2
• DTXSID40836820

• Inchi： InChI=1S/C28H24N2O6/c31-29(32)27-15-23(11-13-25(27)19-35-17-21-7-3-1-4-8-21)24-12-14-26(28(16-24)30(33)34)20-36-18-22-9-5-2-6-10-22/h1-16H,17-20H2
• InChI Key： GEPASXJXHFBGHF-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)COCC2=C(C=C(C=C2)C3=CC(=C(C=C3)COCC4=CC=CC=C4)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 484.16343649g/mol
• Monoisotopic Mass: 484.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110Ų
• XLogP3: 5.5